N-(2,5-dimethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H15N3O2S/c1-20-12-3-4-15(21-2)13(9-12)18-16-19-14(10-22-16)11-5-7-17-8-6-11/h3-10H,1-2H3,(H,18,19)
• InChI Key: CKONHYFJXJSSGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine (also known as 25CN-NBOH) is a chemical compound that belongs to the phenethylamine class of psychoactive substances. It is a derivative of the phenethylamine 2C-C, and it is structurally similar to other phenethylamines such as 25I-NBOMe and 25C-NBOMe. This compound has gained attention in the scientific community due to its potential therapeutic applications in the treatment of various mental health disorders.

Mechanism of Action

25CN-NBOH acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. By binding to this receptor, 25CN-NBOH can modulate the activity of serotonin in the brain, which may have therapeutic effects in the treatment of mental health disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 25CN-NBOH are still being studied, but preliminary research suggests that it may have effects on the activity of serotonin in the brain. Studies have shown that this compound can increase the release of serotonin in the prefrontal cortex, which is a region of the brain that is involved in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

The advantages of using 25CN-NBOH in lab experiments include its high potency and selectivity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in the brain. However, the limitations of using this compound include its potential toxicity and the lack of long-term safety data.

Future Directions

There are several future directions for research on 25CN-NBOH, including:
1. Further studies on the therapeutic potential of this compound in the treatment of mental health disorders such as depression and anxiety.
2. Studies on the long-term safety and toxicity of this compound, as well as its potential for abuse and addiction.
3. Development of new analogs and derivatives of 25CN-NBOH with improved therapeutic properties and reduced toxicity.
4. Studies on the mechanism of action of this compound, including its effects on other neurotransmitter systems in the brain.
5. Exploration of the potential use of this compound in combination with other psychoactive substances for the treatment of mental health disorders.

Scientific Research Applications

The potential therapeutic applications of 25CN-NBOH are still being explored, but preliminary research suggests that it may have a role in the treatment of mental health disorders such as depression and anxiety. Studies have shown that this compound has an affinity for serotonin receptors, which are involved in the regulation of mood and anxiety.